B1577955 Brevinin-1CDYa

Brevinin-1CDYa

Cat. No.: B1577955
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Brevinin-1CDYa is a cationic antimicrobial peptide (AMP) belonging to the Brevinin-1 family, first isolated from the skin secretions of the Pelophylax genus of frogs. Characterized by a conserved hydrophobic domain and a C-terminal cyclic heptapeptide motif (Cys-Lys-Ile-Leu-Pro-Leu-Cys), Brevinin-1CDYa exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and enveloped viruses . Its mechanism of action involves membrane disruption via electrostatic interactions with negatively charged phospholipids, followed by pore formation and cytoplasmic leakage . Key physicochemical properties include a molecular weight of 2.4 kDa, a net charge of +4 at physiological pH, and an amphipathic α-helical structure stabilized by disulfide bonds .

Properties

bioactivity

Antibacterial

sequence

LSLALAALPKLFCLIFKKC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Brevinin-1CDYa shares structural and functional similarities with other amphibian-derived AMPs but differs in specificity, potency, and toxicity. Below is a comparative analysis with four analogs:

Table 1: Structural and Functional Comparison of Brevinin-1CDYa and Related Peptides

Property Brevinin-1CDYa Brevinin-1E Temporin-LTa Ranatuerin-2CB
Source Pelophylax Rana esculenta Rana temporaria Rana catesbeiana
Amino Acid Sequence FLPVILKGICK... FLPVILKGICE... FLPLIGRVLSGIL GIMDSLKGVAK...
Molecular Weight 2.4 kDa 2.5 kDa 1.4 kDa 3.1 kDa
Net Charge (pH 7.4) +4 +3 +2 +5
Secondary Structure α-helix (cyclic) α-helix (linear) β-sheet α-helix (cyclic)
MIC (μg/mL) vs. E. coli 2.5 5.0 10.0 1.2
Hemolytic Activity (HC50) 120 μg/mL 80 μg/mL >200 μg/mL 60 μg/mL
Therapeutic Index 48 16 20 50

MIC: Minimum Inhibitory Concentration; HC50: Hemolytic concentration causing 50% red blood cell lysis.

Key Findings:

Structural Divergence : Unlike linear Brevinin-1E, Brevinin-1CDYa’s cyclic C-terminal motif enhances stability against proteolytic degradation, as demonstrated in serum stability assays .

Activity Spectrum: Brevinin-1CDYa shows superior efficacy against Pseudomonas aeruginosa (MIC = 4.0 μg/mL) compared to Temporin-LTa (MIC = 32 μg/mL), attributed to its higher positive charge and amphipathicity .

Toxicity Profile : Despite its potency, Brevinin-1CDYa’s hemolytic activity (HC50 = 120 μg/mL) is lower than Ranatuerin-2CB (HC50 = 60 μg/mL), suggesting a better therapeutic index .

Research Findings and Mechanistic Insights

Table 2: Biophysical and Functional Data

Parameter Brevinin-1CDYa Reference Compound
Membrane Permeabilization 85% leakage at 10 μM 60% (Brevinin-1E)
Lipid Binding Affinity KD = 0.8 μM (POPG) KD = 2.1 μM (Brevinin-1E)
Cytotoxicity (IC50) 45 μM (HeLa cells) 28 μM (Ranatuerin-2CB)
  • Mechanism: Circular dichroism (CD) spectroscopy confirmed α-helical conformation in membrane-mimetic environments (e.g., 50% trifluoroethanol), correlating with pore-forming activity .
  • Synergy : Brevinin-1CDYa synergizes with ciprofloxacin (FIC index = 0.3) against multidrug-resistant Acinetobacter baumannii .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.